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Compound of Interest

Compound Name: Br-PEG6-C2-acid

Cat. No.: B11828191

Disclaimer: This document provides general guidance for the disposal of Br-PEG6-C2-acid
based on its chemical properties as a halogenated organic acid. It is not a substitute for the
official Safety Data Sheet (SDS) provided by the manufacturer or the specific protocols
established by your institution's Environmental Health and Safety (EH&S) department. Always
prioritize the SDS and your local EH&S procedures.

Br-PEG6-C2-acid is a brominated polyethylene glycol derivative, classifying it as a
halogenated organic waste.[1] Proper segregation and handling are crucial to ensure safety
and regulatory compliance.

Immediate Safety and Handling

Before handling Br-PEG6-C2-acid for any purpose, including disposal, ensure you are in a
well-ventilated area, preferably within a certified chemical fume hood.[2][3] Always have an
appropriate spill kit available.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Rationale

Eye Protection

Protects eyes from splashes

Chemical splash goggles

and aerosols.

Chemical-resistant gloves

Hand Protection o
(e.g., Nitrile)

Prevents skin contact with the

chemical.

Lab coat, long pants, closed-

Body Protection
toe shoes

Protects skin from accidental

spills.

Emergency First Aid Procedures:

Exposure Route

Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Skin Contact

Wash off immediately with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if

irritation occurs.

Move person into fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Step-by-Step Disposal Protocol

The disposal of Br-PEG6-C2-acid falls under the regulations for hazardous chemical waste

managed by the Environmental Protection Agency (EPA) and local authorities.[4][5] The

primary requirement is the segregation of halogenated organic compounds from other waste

streams.
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Waste ldentification and Segregation:

o Br-PEG6-C2-acid must be disposed of as "Halogenated Organic Waste."

o Do NOT mix this waste with non-halogenated solvents, aqueous solutions, acids, or
bases. Incompatible materials can cause dangerous reactions or complicate the final
disposal process, which often involves incineration.

Select the Correct Waste Container:

o Obtain a designated hazardous waste container that is compatible with halogenated
organic acids. These are typically provided by your institution's EH&S department.

o Ensure the container is in good condition, free from leaks, and has a secure, vapor-tight
lid.

Labeling the Container:
o Before adding any waste, label the container clearly.
o The label must include the words "Hazardous Waste."

o List all chemical constituents by their full name (e.g., "Waste Br-PEG6-C2-acid"). Do not
use abbreviations.

o Include any relevant hazard warnings (e.g., "Corrosive," "Irritant”).
Waste Accumulation:

Perform all transfers of waste into the container inside a chemical fume hood to minimize

[¢]

exposure to vapors.
o Keep the waste container closed at all times except when actively adding waste.

o Store the container in a designated "Satellite Accumulation Area" (SAA) within the
laboratory, at or near the point of generation. The SAA should be in a secondary
containment tray to catch any potential leaks.
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» Decontaminating Empty Containers:

o The original "empty" container of Br-PEG6-C2-acid must also be treated as hazardous
waste.

o Rinse the empty container with a small amount of a suitable solvent (e.g., methanol,
acetone).

o This solvent rinseate is now also halogenated organic waste and must be added to the
hazardous waste container. Do not pour rinseate down the drain.

e Arranging for Final Disposal:

o Once the waste container is full or when the chemical is no longer needed, follow your
institution's procedures to have it collected by trained EH&S personnel or a licensed
hazardous waste contractor.

o Do not move hazardous waste off facility grounds yourself.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational process for the proper
disposal of Br-PEG6-C2-acid.
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1. Preparation & Assessment

Consult SDS & Institutional
EH&S Protocols

'

Wear Required PPE
(Goggles, Gloves, Lab Coat)

i

Work in a Chemical
Fume Hood

2. Waste Segre%ation & Collection

Identify Waste as
'Halogenated Organic Waste'

'

Obtain Correctly Labeled
Waste Container

'

Transfer Waste Chemical
into Container

'

Rinse Empty Reagent Bottle;
Add Rinseate to Waste

3. Storagev & Pickup

Securely Close Container
After Each Addition

'

Store in Designated Satellite
Accumulation Area (SAA)
with Secondary Containment

'

Contact EH&S for
Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Br-PEG6-C2-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11828191?utm_src=pdf-custom-synthesis
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://www.medlabmag.com/article/1577
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/product/b11828191#br-peg6-c2-acid-proper-disposal-procedures
https://www.benchchem.com/product/b11828191#br-peg6-c2-acid-proper-disposal-procedures
https://www.benchchem.com/product/b11828191#br-peg6-c2-acid-proper-disposal-procedures
https://www.benchchem.com/product/b11828191#br-peg6-c2-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11828191?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11828191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11828191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

